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The European Space Agency's (ESA) first lunar mission, Small Missions for Advanced

Research in Technology-1 (SMART-1), concluded its successful operations with a planned and

meticulously orchestrated impact on the Moon's surface on September 3, 2006.[1][2] This

method of disposal was chosen as the spacecraft was running low on its xenon propellant, and

it provided a unique opportunity for scientific observation of the impact event from Earth-based

telescopes.[3][4]

The final phase of the SMART-1 mission was not a simple passive descent but involved a

series of carefully planned maneuvers to ensure the impact occurred at a specific time and

location on the near side of the Moon, optimizing visibility for scientific study.[4][5]

End-of-Life Operational Plan
With the depletion of its primary solar-electric propulsion system's xenon fuel, the SMART-1

spacecraft was left in a natural orbit primarily governed by the Moon's gravity, with

perturbations from the Earth and Sun.[2][6] Left on this natural trajectory, the spacecraft was

predicted to impact the far side of the Moon on August 17, 2006.[5] To facilitate valuable

scientific observations of the impact and its resulting debris plume, mission controllers at the

European Space Operations Centre (ESOC) in Darmstadt, Germany, executed a series of

maneuvers using the spacecraft's hydrazine attitude thrusters.[5][7]

These maneuvers, initiated on June 19, 2006, were designed to raise the orbit's perilune (the

point of closest approach to the Moon) and adjust the spacecraft's trajectory.[4][7] This

extended the mission and shifted the impact date to September 3, 2006, ensuring the impact
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site would be in a dark region near the lunar terminator, providing optimal viewing conditions for

ground-based observatories.[5][7]

The impact occurred in the "Lake of Excellence" (Lacus Excellentiae), a crater in the Moon's

southern hemisphere.[3] The shallow impact angle was expected to create a long, narrow

crater and eject a plume of material, the observation of which would help scientists understand

the composition of the lunar surface.[3]

Quantitative Mission and Disposal Data
Parameter Value

Launch Mass 367 kg (809 lb)[1]

Dry Mass 287 kg (633 lb)[1]

Launch Date September 27, 2003[1][2]

End of Mission (Impact Date) September 3, 2006, 05:42:22 UTC[1]

Impact Site Lacus Excellentiae[3]

Impact Coordinates 34°15′43″S 46°11′35″W[1]

Final Operational Orbit 300 km x 3,000 km elliptical polar orbit[6]

Experimental Protocol: End-of-Life Maneuvers
The key "experiment" during the disposal phase was the series of orbital adjustments to control

the impact's timing and location.

Methodology:

Initial State Assessment: Following the final use of the primary ion engine on September 17,

2005, the spacecraft was in a natural lunar orbit.[2] Orbital analysis predicted an impact on

the lunar far side in August 2006.[5]

Maneuver Execution: A 17-day campaign of thruster firings commenced on June 19, 2006.[7]

These maneuvers utilized the hydrazine attitude control thrusters, which were not originally

intended for significant orbital changes.[5]
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Delta-V Application: The thruster firings imparted a small change in velocity (delta-v) of

approximately 12 meters per second.[4][7]

Orbital Adjustment: This delta-v was sufficient to raise the perilune by about 90 kilometers,

altering the orbital decay rate and shifting the impact date and location.[4][7]

Trim Maneuvers: Additional small "trim" maneuvers were performed at the end of July and

the beginning of September 2006 to further refine the impact time with greater accuracy.[7]

SMART-1 Disposal Workflow
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Workflow of the SMART-1 spacecraft's controlled lunar impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SMART-1 - Wikipedia [en.wikipedia.org]

2. science.nasa.gov [science.nasa.gov]

3. scienceblog.com [scienceblog.com]

4. universetoday.com [universetoday.com]

5. microcameras.space [microcameras.space]

6. eoportal.org [eoportal.org]

7. ESA - SMART-1 manoeuvres prepare for mission end [esa.int]

To cite this document: BenchChem. [SMART-1 Mission's Final Descent: A Controlled Lunar
Impact]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607054#smart1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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